4-Cyano-2-cyclopropoxybenzenesulfonamide
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Description
4-Cyano-2-cyclopropoxybenzenesulfonamide is a benzenesulfonamide derivative characterized by a cyano group at the 4-position and a cyclopropoxy substituent at the 2-position of the benzene ring.
Properties
Molecular Formula |
C10H10N2O3S |
|---|---|
Molecular Weight |
238.27 g/mol |
IUPAC Name |
4-cyano-2-cyclopropyloxybenzenesulfonamide |
InChI |
InChI=1S/C10H10N2O3S/c11-6-7-1-4-10(16(12,13)14)9(5-7)15-8-2-3-8/h1,4-5,8H,2-3H2,(H2,12,13,14) |
InChI Key |
ORYQFLZLWSXKDP-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC(=C2)C#N)S(=O)(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyano-2-cyclopropoxybenzenesulfonamide typically involves the reaction of 4-cyanobenzenesulfonyl chloride with cyclopropanol in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride. The product is then purified by recrystallization or column chromatography.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.
Chemical Reactions Analysis
Types of Reactions: 4-Cyano-2-cyclopropoxybenzenesulfonamide can undergo various chemical reactions, including:
Oxidation: The cyano group can be oxidized to form carboxylic acids or amides.
Reduction: The cyano group can be reduced to form primary amines.
Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.
Reduction: Reagents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.
Substitution: Nucleophiles such as amines or alcohols can react with the sulfonamide group under basic conditions.
Major Products Formed:
Oxidation: Carboxylic acids or amides.
Reduction: Primary amines.
Substitution: Various substituted sulfonamides.
Scientific Research Applications
4-Cyano-2-cyclopropoxybenzenesulfonamide has several applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: It can be used as a probe to study enzyme activity and protein interactions.
Industry: It can be used in the development of new materials and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-Cyano-2-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can act as an electrophile, forming covalent bonds with nucleophilic residues in the active site of enzymes. This interaction can inhibit enzyme activity or modulate receptor function, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Structurally Related Compounds
The provided evidence focuses on Safinamide mesylate (Chembl48582, FCE-28073), a selective MAO-B inhibitor approved for Parkinson’s disease. While 4-Cyano-2-cyclopropoxybenzenesulfonamide and Safinamide share a benzene core with oxygen-containing substituents, their functional groups and pharmacological profiles differ significantly. Below is a comparative analysis based on structural and pharmacological features:
Table 1: Structural and Functional Comparison
Key Differences:
Functional Groups: The cyano and cyclopropoxy groups in 4-Cyano-2-cyclopropoxybenzenesulfonamide may confer distinct electronic and steric effects compared to Safinamide’s fluorobenzyloxy and propanamide moieties. Cyano groups often enhance metabolic stability, while cyclopropoxy substituents can influence lipophilicity and membrane permeability . Safinamide’s mesylate salt improves aqueous solubility, a critical factor in its oral bioavailability .
Target Specificity: Safinamide’s MAO-B inhibition is well-documented, with an IC₅₀ of 0.24 µM . In contrast, 4-Cyano-2-cyclopropoxybenzenesulfonamide’s lack of a propanamide side chain suggests it is unlikely to target MAO-B. Its sulfonamide group could instead interact with zinc-containing enzymes like carbonic anhydrases.
Clinical Relevance: Safinamide has demonstrated efficacy in reducing motor fluctuations in Parkinson’s patients, supported by Phase III trials .
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